Cas no 2411248-83-2 (3-[(2-Hydroxyethyl)(methyl)amino]benzamide)

• Product Name: 3-[(2-Hydroxyethyl)(methyl)amino]benzamide
• CAS No: 2411248-83-2
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6376848
• PubChem ID: 165767700
• Update Time: 2025-10-11

3-[(2-Hydroxyethyl)(methyl)amino]benzamide Chemical and Physical Properties

Names and Identifiers

• EN300-7459424
• 2411248-83-2
• 3-[(2-hydroxyethyl)(methyl)amino]benzamide
• 3-[(2-Hydroxyethyl)(methyl)amino]benzamide

• Inchi： 1S/C10H14N2O2/c1-12(5-6-13)9-4-2-3-8(7-9)10(11)14/h2-4,7,13H,5-6H2,1H3,(H2,11,14)
• InChI Key： OVOHCOODONBQFO-UHFFFAOYSA-N
• SMILES： OCCN(C)C1C=CC=C(C(N)=O)C=1

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.6Ų

Additional information on 3-[(2-Hydroxyethyl)(methyl)amino]benzamide

Comprehensive Overview of 3-[(2-Hydroxyethyl)(methyl)amino]benzamide (CAS No. 2411248-83-2)

3-[(2-Hydroxyethyl)(methyl)amino]benzamide, with the CAS number 2411248-83-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a benzamide core substituted with a 2-hydroxyethyl-methylamino group, which contributes to its unique physicochemical properties. Researchers are particularly interested in its potential applications as a bioactive intermediate or small-molecule modulator in drug discovery.

The structural attributes of 3-[(2-Hydroxyethyl)(methyl)amino]benzamide make it a promising candidate for targeting specific enzyme pathways or receptor interactions. Its hydrophilic-lipophilic balance (HLB), influenced by the hydroxyethyl moiety, enhances solubility in aqueous and organic solvents, a critical factor for formulation development. Recent studies have explored its role in neurological disorders and metabolic regulation, aligning with the growing demand for novel therapeutic agents in precision medicine.

In the context of AI-driven drug discovery, CAS No. 2411248-83-2 has been flagged in computational screenings for its molecular docking potential. This aligns with trending searches like "AI in chemical synthesis" and "machine learning for compound optimization." The compound’s SMILES notation (CN(CCO)C1=CC=CC(=C1)C(=O)N) facilitates virtual library integration, addressing queries such as "how to predict drug-likeness"—a hot topic in cheminformatics communities.

From a synthetic chemistry perspective, the preparation of 3-[(2-Hydroxyethyl)(methyl)amino]benzamide typically involves amide coupling or reductive amination protocols. Its purity and stability are crucial for high-throughput screening (HTS), a technique frequently searched alongside "best practices for compound storage." Analytical methods like HPLC and LC-MS are employed to validate its integrity, reflecting industry standards for quality control.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, its biodegradability and ecotoxicological profile are under evaluation—topics often queried as "green chemistry principles." The compound’s logP and pKa values further inform its environmental fate, resonating with searches on "sustainable chemical design."

In summary, 3-[(2-Hydroxyethyl)(methyl)amino]benzamide (CAS 2411248-83-2) exemplifies the intersection of medicinal chemistry and cutting-edge technology. Its versatility in drug development, coupled with its compatibility with computational tools, positions it as a compound of enduring relevance. As research progresses, its applications in personalized therapeutics and biomarker discovery will likely expand, addressing pressing questions in modern healthcare.